Cas no 688348-25-6 (PDM2)

PDM2 structure
PDM2 structure
Product Name:PDM2
CAS No:688348-25-6
MF:C14H9Cl3
MW:283.58026099205
CID:972231
PubChem ID:9838722
Update Time:2025-04-19

PDM2 Chemical and Physical Properties

Names and Identifiers

    • 1,3-dichloro-5-[(1e)-2-(4-chlorophenyl)ethenyl]-benzene
    • 1,3-dichloro-5-[2-(4-chlorophenyl)ethenyl]benzene
    • PDM 2
    • PDM2
    • SCHEMBL2143573
    • HY-112629
    • 688348-25-6
    • SR-01000946729-1
    • AKOS027301502
    • 1,3-dichloro-5-[(E)-2-(4-chlorophenyl)ethenyl]benzene
    • s6560
    • CHEMBL178733
    • trans-Stilbene Derivative, 4b
    • MS-24031
    • BDBM23929
    • SR-01000946729
    • 1,3-Dichloro-5-(4-chlorostyryl)benzene
    • 1,3-dichloro-5-[(1E)-2-(4-chlorophenyl)ethenyl]benzene
    • (E)-1,3-Dichloro-5-(4-chlorostyryl)benzene
    • HMS3649J18
    • CS-0058609
    • EX-A3247
    • SCHEMBL2132702
    • DB-215806
    • 1,3-Dichloro-5-[(e)-2-(4-chlorophenyl)vinyl]benzene
    • G13428
    • Inchi: 1S/C14H9Cl3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9H/b2-1+
    • InChI Key: JMYNPQVCVQVODQ-OWOJBTEDSA-N
    • SMILES: ClC1C=C(C=C(C=1)/C=C/C1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Exact Mass: 281.97700
  • Monoisotopic Mass: 281.976983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 5.81720

PDM2 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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